Cas no 1341467-36-4 (Isoxazole, 4-[(3-azetidinyloxy)methyl]-3,5-dimethyl-)

• Product Name: Isoxazole, 4-[(3-azetidinyloxy)methyl]-3,5-dimethyl-
• CAS No: 1341467-36-4
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5874354
• PubChem ID: 63105144
• Update Time: 2025-08-03

Isoxazole, 4-[(3-azetidinyloxy)methyl]-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 4-[(3-azetidinyloxy)methyl]-3,5-dimethyl-
• 4-((Azetidin-3-yloxy)methyl)-3,5-dimethylisoxazole
• 4-[(azetidin-3-yloxy)methyl]-3,5-dimethyl-1,2-oxazole
• AKOS012405858
• 1341467-36-4
• EN300-1146244
• CS-0280015

• Inchi： 1S/C9H14N2O2/c1-6-9(7(2)13-11-6)5-12-8-3-10-4-8/h8,10H,3-5H2,1-2H3
• InChI Key： ZPAFPFJYYULCOT-UHFFFAOYSA-N
• SMILES： O1C(C)=C(COC2CNC2)C(C)=N1

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 301.4±42.0 °C(Predicted)
• pka: 9.53±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on Isoxazole, 4-[(3-azetidinyloxy)methyl]-3,5-dimethyl-

4-[(3-Azetidinyloxy)methyl]-3,5-dimethylisoxazole: A Comprehensive Overview

The compound 4-[(3-azetidinyloxy)methyl]-3,5-dimethylisoxazole, with the CAS number 1341467-36-4, is a specialized isoxazole derivative that has garnered attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an isoxazole ring with a substituted azetidine moiety. The isoxazole ring, a five-membered heterocycle containing one oxygen and one nitrogen atom, serves as the core framework of the molecule. The substituents on the ring include two methyl groups at positions 3 and 5, as well as a side chain at position 4 that contains an azetidine group attached via an oxygen atom.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role in medicinal chemistry, where its structural features make it a promising candidate for drug design. The azetidine group, a four-membered ring containing three carbons and one nitrogen atom, contributes to the molecule's flexibility and reactivity. This makes it suitable for interactions with biological targets such as enzymes or receptors. Moreover, the methyl groups at positions 3 and 5 enhance the molecule's lipophilicity, which is a critical property for drug candidates aiming to cross cellular membranes.

The synthesis of 4-[(3-azetidinyloxy)methyl]-3,5-dimethylisoxazole involves a multi-step process that typically begins with the preparation of the isoxazole core. This is often achieved through cyclization reactions involving appropriate precursors such as aldehydes or ketones. Subsequent steps involve the introduction of the azetidine group and the methyl substituents. The use of modern synthetic techniques, including microwave-assisted synthesis and catalytic methods, has significantly improved the efficiency and yield of these reactions.

In terms of applications, this compound has shown potential in several areas. One notable application is in the development of bioactive molecules. Its structure allows for interactions with various biological systems, making it a valuable tool in drug discovery programs targeting diseases such as cancer or neurodegenerative disorders. Additionally, its unique properties make it a candidate for use in materials science, particularly in applications requiring high thermal stability or specific electronic properties.

Recent research has also focused on understanding the pharmacokinetic properties of this compound. Studies have demonstrated that its lipophilicity and molecular weight contribute to its absorption and distribution profiles. These findings are crucial for optimizing its use in therapeutic applications. Furthermore, computational modeling techniques have been employed to predict its binding affinity to various protein targets, providing insights into its potential efficacy and selectivity.

The environmental impact of 4-[(3-azetidinyloxy)methyl]-3,5-dimethylisoxazole has also been a topic of interest. Assessments have been conducted to evaluate its biodegradability and toxicity to aquatic organisms. These studies are essential for ensuring that its production and use align with environmental sustainability goals.

In conclusion, 4-[(3-azetidinyloxy)methyl]-3,5-dimethylisoxazole represents a significant advancement in heterocyclic chemistry. Its unique structure and versatile properties make it a valuable compound for both academic research and industrial applications. As research continues to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in various scientific disciplines.